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Compound of Interest

Compound Name: 3-ethoxy-N-phenylaniline

CAS No.: 43035-14-9

Cat. No.: B1611088

Get Quote

Technical Safety Analysis: 3-Ethoxy-N-
Phenylaniline
CAS: 43035-14-9 | Formula: C₁₄H₁₅NO | MW: 213.28 g/mol Synonyms: 3-

Ethoxydiphenylamine; N-phenyl-m-phenetidine; Benzenamine, 3-ethoxy-N-phenyl-[3][4]

Executive Summary & Chemical Identity
3-ethoxy-N-phenylaniline is a lipophilic aromatic amine derivative used primarily as an

intermediate in organic synthesis (dyes, pharmaceuticals) and potentially as a hole-transport

material in organic electronics.[3] Structurally, it consists of a diphenylamine core modified with

a meta-ethoxy group.

Critical Safety Distinction: Unlike simple anilines, the N-phenyl substitution reduces volatility but

significantly increases lipophilicity (LogP ~4.5 predicted).[3] This enhances dermal absorption

potential, making skin contact a primary route of systemic toxicity alongside ingestion.

Physicochemical Data Table
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Property
Value
(Experimental/Predicted)

Operational Implication

Physical State
Viscous Liquid or Low-Melting

Solid

May adhere to

gloves/surfaces; difficult to

rinse with water alone.[3]

Boiling Point ~344°C (760 mmHg)

Low inhalation risk at ambient

temp; high risk during

distillation/heating.[3]

Density ~1.09 g/cm³

Sinks in water; forms dense,

non-aqueous phase layers in

separators.

Solubility
Insoluble in water; Soluble in

DCM, EtOAc, Alcohols

Do not use water for initial spill

cleanup (spreads

contamination).

pKa ~0.8 (Conjugate acid)

Extremely weak base; will not

protonate/dissolve in weak

aqueous acids.[3]

Hazard Identification & Toxicology (The "Why")
Mechanism of Action: Methemoglobinemia
The primary acute hazard of 3-ethoxy-N-phenylaniline is Methemoglobinemia.[3] As a

secondary aromatic amine, it undergoes hepatic metabolism (N-hydroxylation) to form active

metabolites that oxidize hemoglobin.[3]

The Biochemical Pathway:

Bioactivation: Cytochrome P450 enzymes (likely CYP1A2/CYP2E1) hydroxylate the amine

nitrogen.[3]

Redox Cycling: The N-hydroxy metabolite oxidizes Ferrous iron (

) in hemoglobin to Ferric iron (
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).[3]

Oxygen Starvation: The resulting Methemoglobin (MetHb) cannot bind oxygen effectively

and shifts the dissociation curve of remaining oxyhemoglobin to the left, causing tissue

hypoxia.
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Figure 1: Mechanism of aromatic amine-induced methemoglobinemia.[3] The ethoxy group

enhances lipid solubility, potentially accelerating the transport of the parent compound to the

liver.

Specific Hazards (GHS Classification Basis)
Acute Toxicity (Oral/Dermal/Inhal): Category 3 (Toxic).[3][5] The ethoxy group facilitates rapid

transport across biological membranes.

STOT-RE (Specific Target Organ Toxicity): Damage to blood (hemolysis, anemia) and

liver/spleen (due to scavenging damaged RBCs).[3]

Aquatic Toxicity: Category 1 (Very Toxic).[3][5] Diphenylamines are persistent in aquatic

environments and bioaccumulate in fish.

Handling, Storage, & PPE Protocols (The "How")
Engineering Controls

Process Enclosure: All weighing and transfer operations must occur inside a certified

chemical fume hood.

Inert Atmosphere: Store under Nitrogen or Argon.[3] Aromatic amines oxidize (darken) upon

exposure to air, potentially forming more toxic impurities (azobenzenes/azines).[3]
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Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are often insufficient for aromatic amines due to rapid permeation.[3]

PPE Component Recommendation Scientific Rationale

Gloves (Primary)
Silver Shield / Laminate (e.g.,

EVOH)

Aromatics permeate nitrile in

<15 mins.[3] Laminates offer

>480 min breakthrough.[3]

Gloves (Splash)
Double-gloved Nitrile (min 5

mil)

Only for dexterity during brief

tasks; change immediately

upon splash.[3]

Respiratory
P100 + Organic Vapor

Cartridge

Required if heating or if

handling outside a hood (e.g.,

spill cleanup).

Clothing Tyvek Lab Coat

Prevent contamination of

street clothes; amines bind to

cotton fibers.

Experimental Workflow Safety
Protocol: Quenching Reactions containing 3-ethoxy-N-phenylaniline

Acidification Warning: Do not assume acid extraction removes this compound easily. Its low

basicity (pKa ~0.[3]8) means it remains largely organic-soluble even in dilute acid.[3]

Oxidation Risk: Avoid using strong oxidants (permanganate, chromate) unless the reaction is

strictly temperature-controlled, as this can generate nitroso-species exothermically.[3]

Emergency Response (The "What If")
Exposure Response: "Blue Patient" Protocol
If a researcher exhibits cyanosis (blue lips/fingernails), headache, or dizziness:

Immediate Action: Remove from exposure source. Administer 100% Oxygen (if trained).[3]
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Medical Alert: Inform EMS of "Aromatic Amine Exposure / Methemoglobinemia."

Antidote Note: The physician may administer Methylene Blue (1-2 mg/kg IV).[3] This

accelerates the enzymatic reduction of MetHb back to Hemoglobin.

Spill Cleanup Methodology
Do not use water. The compound's density and lipophilicity will cause it to sink and smear,

expanding the contamination zone.

Isolate: Evacuate the immediate area (10-meter radius).

Absorb: Use a dry compatible absorbent (Vermiculite, Sand, or Polypropylene pads).

Solvent Wash: After physical removal, wipe the surface with a surfactant-rich solvent (e.g.,

PEG-400 or ethanol) to solubilize the lipophilic residue, then rinse with water.[3]

Waste: Incineration is the only acceptable disposal method. Do not drain.
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Figure 2: Logical flow for responding to a lipophilic amine spill.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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